Cas no 30314-45-5 (1-(4-Bromophenyl)-2,2-dimethylpropan-1-one)

• Product Name: 1-(4-Bromophenyl)-2,2-dimethylpropan-1-one
• CAS No: 30314-45-5
• MF: C₁₁H₁₃BrO
• MW: 241.124322652817
• MDL: MFCD03841175
• CID: 836135
• PubChem ID: 12812080
• Update Time: 2025-06-25

1-(4-Bromophenyl)-2,2-dimethylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromophenyl)-2,2-dimethylpropan-1-one
• 4'-Bromo-2,2-dimethylpropiophenone
• 1-(4-bromo-phenyl)-2,2-dimethyl-propan-1-one
• 1-(4-Bromphenyl)-2,2-dimethyl-1-propanon
• 1-(4-Brom-phenyl)-2,2-dimethyl-propan-1-on
• 4-bromophenyl-tert-butylmethanone
• 4'-bromopivalophenone
• p-bromopivalophenone
• MFCD03841175
• DS-5249
• 1-Propanone, 1-(4-bromophenyl)-2,2-dimethyl-
• SCHEMBL3050432
• AKOS009339428
• SY112753
• DTXSID70510484
• F52538
• 30314-45-5
• EN300-135910
• 1-(4-Bromophenyl)-2,2-dimethyl-1-propanone
• CS-W021229
• LFGBQDTUMQMUQJ-UHFFFAOYSA-N

• MDL： MFCD03841175
• Inchi： 1S/C11H13BrO/c1-11(2,3)10(13)8-4-6-9(12)7-5-8/h4-7H,1-3H3
• InChI Key： LFGBQDTUMQMUQJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C(C)(C)C)=O

Computed Properties

• Exact Mass: 240.01500
• Monoisotopic Mass: 240.01498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.3±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 293.4±23.0 °C at 760 mmHg
• Flash Point: 50.4±9.9 °C
• Refractive Index: 1.531
• PSA: 17.07000
• LogP: 3.67790
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1-(4-Bromophenyl)-2,2-dimethylpropan-1-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-Bromophenyl)-2,2-dimethylpropan-1-one

Compound CAS No 30314-45-5: 1-(4-Bromophenyl)-2,2-dimethylpropan-1-one

The compound with CAS number 30314-45-5, commonly referred to as 1-(4-Bromophenyl)-2,2-dimethylpropan-1-one, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. Recent studies have highlighted its role in various biochemical pathways, making it a subject of interest for researchers worldwide.

The chemical structure of 1-(4-Bromophenyl)-2,2-dimethylpropan-1-one consists of a ketone group attached to a bromophenyl ring and two methyl groups. This configuration imparts the molecule with distinct electronic and steric properties, which are crucial for its interactions with biological systems. The presence of the bromine atom in the para position of the phenyl ring adds to its reactivity and selectivity in various chemical reactions.

Recent advancements in computational chemistry have allowed researchers to model the behavior of CAS No 30314-45-5 in different environments. These studies have revealed that the compound exhibits strong binding affinities with certain protein targets, suggesting its potential as a lead compound in drug discovery programs. Additionally, its stability under physiological conditions makes it a viable candidate for therapeutic applications.

In terms of synthesis, 1-(4-Bromophenyl)-2,2-dimethylpropan-1-one can be prepared through a variety of methods, including Friedel-Crafts acylation and nucleophilic substitution reactions. The choice of synthesis route depends on the availability of starting materials and the desired purity of the final product. Researchers have optimized these methods to achieve higher yields and better quality control.

The application of CAS No 30314-45-5 extends beyond pharmacology into materials science. Its ability to form stable complexes with metal ions has been explored for use in catalysis and sensor development. Recent studies have demonstrated its potential as a ligand in homogeneous catalysis, where it facilitates selective transformations of organic substrates.

In conclusion, 1-(4-Bromophenyl)-2,2-dimethylpropan-1-one, or CAS No 30314-45-5, is a versatile compound with promising applications across multiple disciplines. Its unique chemical properties and reactivity make it an invaluable tool for researchers seeking innovative solutions in drug development and materials science.